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Compound of Interest

Compound Name: gamma-Caprolactone

Cat. No.: B1214175

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gamma-Caprolactone (y-caprolactone), a five-membered cyclic ester, is a molecule of
growing interest in various scientific fields. While its applications in polymer chemistry,
particularly as a comonomer with g-caprolactone for the synthesis of biodegradable polyesters
for biomedical applications, are well-documented, its intrinsic biological activities are less
comprehensively reviewed. This technical guide provides an in-depth overview of the known
biological effects of y-caprolactone, presenting quantitative data, detailed experimental
methodologies, and visual representations of its mechanisms of action and experimental
workflows. This document is intended to serve as a valuable resource for researchers and
professionals in drug development and related disciplines.

Physicochemical Properties

A foundational understanding of the physicochemical properties of y-caprolactone is crucial for
the design and interpretation of biological experiments.
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Property Value

Molecular Formula CéH1002

Molecular Weight 114.14 g/mol
Appearance Colorless liquid
Boiling Point 219-220 °C

Density 1.023 g/mL at 25 °C

y-Hexalactone, 5-Ethyldihydro-2(3H)-furanone,
Synonyms )
4-Hexanolide

CAS Number 695-06-7

Genotoxic and Immunomodulatory Activities

Recent in vitro studies have revealed that y-caprolactone exhibits both genotoxic and
immunomodulatory effects on human peripheral blood mononuclear cells (PBMCs), specifically
lymphocytes. These activities are concentration-dependent and highlight the need for careful
consideration of its safety profile and potential therapeutic applications.

Quantitative Data

The following table summarizes the key quantitative findings from in vitro assays on human
lymphocytes exposed to y-caprolactone for 72 hours.[1][2]

Table 1: Genotoxic and Immunomodulatory Effects of y-Caprolactone on Human
Lymphocytes[1][2]
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Biological Effect Concentration Result

71.43% increase in DNA
Genotoxicity 5.15 uM damage compared to negative

control

] ~56% increase in IL-1[3
Immunomodulation 0.0515 uM )
secretion

0.515 uM Increase in IL-1[3 secretion

~93% increase in IL-1[3

5.15 uM '
secretion
~60% increase in IL-6
5.15 uM )
secretion
~68% increase in TNF-a
5.15 uM _
secretion
~29% increase in IFN-y
5.15 uM ,
secretion
~46% decrease in IL-10
5.15 uM )
secretion
o No significant effect on cell
Cytotoxicity 0.0515-5.15 uM

viability or proliferation

Experimental Protocols

1.

Isolation of Human Peripheral Blood Mononuclear Cells (PBMCs):[1]
Whole blood was collected from healthy volunteers in heparinized tubes.
PBMCs were isolated using Ficoll-Paque density gradient centrifugation.

The isolated cells were washed and resuspended in RPMI-1640 medium supplemented with
fetal bovine serum and antibiotics.

. Cytotoxicity Assay:[1]
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e Lymphocytes were exposed to various concentrations of y-caprolactone for 72 hours.
o Cell proliferation was assessed by counting the total number of cells.

» Cell viability was determined using the Trypan Blue exclusion method.

3. Comet Assay for Genotoxicity:[1]

e Lymphocytes were treated with y-caprolactone for 72 hours.

e The cells were then embedded in agarose on microscope slides and lysed.

 DNA was allowed to unwind under alkaline conditions (pH > 13).

o Electrophoresis was performed at 25V and 300mA for 20 minutes.

e The resulting "comets” were stained with silver nitrate and analyzed under a microscope to
quantify DNA damage.

4. Cytokine Quantification:[1]

e Lymphocytes were cultured in the presence of different concentrations of y-caprolactone for
72 hours.

e The cell culture supernatants were collected.

e The concentrations of various cytokines (IL-1f3, IL-6, TNF-a, IFN-y, and IL-10) were
determined using enzyme-linked immunosorbent assay (ELISA) kits.

Visualizations

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. Gamma-hexalactone flavoring causes DNA lesion and modulates cytokines secretion at
non-cytotoxic concentrations - PMC [pmc.ncbi.nlm.nih.gov]

o 2. Gamma-hexalactone flavoring causes DNA lesion and modulates cytokines secretion at
non-cytotoxic concentrations - PubMed [pubmed.ncbi.nim.nih.gov]

» To cite this document: BenchChem. [The Biological Activity of gamma-Caprolactone: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1214175#biological-activity-of-gamma-caprolactone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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